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Compound of Interest

Compound Name: Chloromethyl phenyl sulfide

Cat. No.: B1585606 Get Quote

As a reagent in complex organic syntheses, chloromethyl phenyl sulfide (CAS No. 7205-91-

6) is valued for its role in thiomethylation.[1] However, its utility in the lab is matched by the

critical need for meticulous handling and disposal. This guide provides a procedural framework

for researchers and drug development professionals to manage chloromethyl phenyl sulfide
waste, ensuring laboratory safety and environmental compliance. The protocols herein are

designed to be self-validating, grounded in the physicochemical properties of the compound

and established safety standards.

Hazard Profile & Risk Assessment
Understanding the hazard profile of chloromethyl phenyl sulfide is fundamental to

appreciating the necessity of an exacting disposal protocol. Its risks are not extreme but are

significant enough to demand respect and proper handling.

1.1. Key Hazards

Health Hazards: The primary risks associated with this compound are irritation. It is classified

as causing serious eye irritation (H319) and skin irritation (H315).[2][3][4] Some safety data

sheets also indicate that it may cause respiratory irritation (H335).[4] Direct contact should

be avoided at all times.

Physical Hazards: Chloromethyl phenyl sulfide is a combustible liquid with a high flash

point of approximately 101°C (213.8°F), meaning it does not pose a significant fire risk at

ambient laboratory temperatures but must be kept away from heat and ignition sources.[5]
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Reactivity Hazards: The compound is known to be moisture-sensitive.[5] This reactivity is a

key consideration for disposal, as contact with water can lead to decomposition, potentially

forming hazardous byproducts like hydrogen chloride gas.[3][5] It is also incompatible with

strong oxidizing agents.[5]

1.2. Summary of Physicochemical & Hazard Data

The following table summarizes essential data for quick reference.

Property Value Source(s)

CAS Number 7205-91-6 [1][2][3]

Molecular Formula C₇H₇ClS [2][3]

Molecular Weight 158.65 g/mol [1][3]

Appearance Liquid [1]

Density ~1.184 g/mL at 25°C [1]

Flash Point 101°C (213.8°F) - closed cup [5]

Hazard Statements

H315 (Skin Irritation), H319

(Eye Irritation), H335

(Respiratory Irritation)

[2][3][4]

Storage
Recommended at 2-8°C,

moisture-sensitive
[1][5]

Immediate Safety & Personal Protective Equipment
(PPE)
Before handling or preparing for disposal, adherence to proper safety protocols is non-

negotiable.

2.1. Engineering Controls All handling of chloromethyl phenyl sulfide, including transfers to

waste containers, must be conducted within a certified chemical fume hood to mitigate

inhalation hazards.[4] An eyewash station and safety shower must be immediately accessible.

[6]
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2.2. Mandatory Personal Protective Equipment (PPE) Proper PPE is the first line of defense

against exposure.

Protection Type Specification Rationale

Hand Protection
Wear chemically resistant

gloves (e.g., nitrile).

Prevents skin irritation upon

contact.[2][4]

Eye/Face Protection
Use chemical safety goggles

and/or a face shield.

Protects against splashes that

can cause serious eye

irritation.[2][4][5]

Skin/Body Protection Wear a laboratory coat.
Prevents contamination of

personal clothing.[2][5]

Respiratory Protection

Not typically required when

using a fume hood. For spills

or poor ventilation, use a

NIOSH-approved respirator.[5]

Mitigates inhalation of vapors

or mists that may cause

respiratory irritation.[4]

Disposal Workflow and Step-by-Step Protocols
The disposal of chloromethyl phenyl sulfide must be treated as a regulated hazardous waste

process.[4][7] Under no circumstances should this chemical be disposed of down the drain or

in regular trash.[4] The generator of the waste is responsible for its proper characterization and

disposal in accordance with local, state, and federal regulations.[8][9]
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Caption: Disposal decision workflow for chloromethyl phenyl sulfide.

3.1. Protocol for Disposing of Unused or Expired Product

Do Not Mix: Leave the chemical in its original, clearly labeled container.[4] Mixing wastes can

lead to dangerous, unintended reactions.

Inspect Container: Ensure the container cap is tightly sealed and the exterior is clean and

free of contamination. If the original container is compromised, transfer the contents to a

new, compatible, and properly labeled container inside a fume hood.
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Label as Waste: Attach a hazardous waste tag, filled out completely with the chemical name,

associated hazards, and date.

Store Safely: Place the container in a designated satellite accumulation area for hazardous

waste, ensuring secondary containment is used.

Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for pickup.[4]

3.2. Protocol for Managing Contaminated Labware & PPE

Segregation: This waste stream is generally considered halogenated solid waste.

Decontamination (Rinsing): For glassware, rinse with a minimal amount of a suitable solvent

(e.g., acetone). The rinsate must be collected and disposed of as liquid hazardous waste.

Collection: Place contaminated disposable items such as gloves, absorbent pads, and

weighing papers into a designated, labeled hazardous waste container (e.g., a lined drum or

pail).[10]

Disposal: Once full, seal the container and arrange for disposal through your approved

hazardous waste service.

Spill Management
Accidental spills require immediate and correct action to prevent exposure and environmental

contamination.

4.1. Protocol for Small Spill Cleanup (<100 mL)

Alert & Isolate: Alert personnel in the immediate area and restrict access. Ensure the spill is

contained within the fume hood if possible.

Don PPE: Wear the full PPE ensemble as described in Section 2.2.

Absorb: Cover the spill with a non-combustible absorbent material like dry sand, vermiculite,

or a commercial chemical absorbent.[11] Do not use paper towels initially as they are

combustible.
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Collect: Using non-sparking tools, carefully scoop the absorbed material into a designated,

sealable container for hazardous waste disposal.[11]

Decontaminate: Wipe the spill area with a cloth dampened with soap and water. Collect the

cloth and any contaminated PPE for disposal as solid hazardous waste.

Label & Dispose: Seal and label the waste container and manage it according to the protocol

in Section 3.2.

4.2. Large Spill Response (>100 mL)

Evacuate: Immediately evacuate the laboratory.

Isolate: Close the doors to the laboratory and prevent re-entry.

Notify: Contact your institution's EHS or emergency response team immediately. Provide

them with the chemical name and an estimate of the spilled quantity.

Do Not Attempt Cleanup: A large spill of this material requires professional response to

manage potential vapor hazards and ensure proper cleanup and disposal.

The Science of Decontamination
While chemical neutralization is a form of waste treatment and is highly regulated,

understanding the underlying chemistry provides insight into the compound's hazards. For

instance, the moisture sensitivity of chloromethyl phenyl sulfide is due to hydrolysis, which

would cleave the C-Cl bond. In a controlled setting, this reactivity could be harnessed. Some

synthetic procedures describe quenching reactions with water or alcohols to neutralize reactive

chloromethylating agents.[12] Additionally, the sulfide moiety can be oxidized to the more stable

sulfone using an oxidizing agent like Oxone®, a process also used in synthesis.[13][14] These

transformations convert the compound into a different chemical entity, which is the principle

behind chemical treatment of hazardous waste. Such procedures should only be performed by

trained personnel with EHS approval as part of a documented waste treatment process.

By adhering to these rigorous procedures, researchers can safely manage chloromethyl
phenyl sulfide from procurement to disposal, upholding the principles of laboratory safety and

environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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